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Compound of Interest

Compound Name: Calcein (mixture of isomers)

Cat. No.: B12399102

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcein AM (Calcein Acetoxymethyl Ester) is a widely utilized fluorescent dye for labeling viable
cells. Its excellent cell retention and low cytotoxicity make it an ideal probe for cell-based
assays, including the analysis of cell adhesion and migration.[1][2] This application note
provides detailed protocols for utilizing Calcein AM in these critical assays, along with data
presentation guidelines and troubleshooting tips to ensure reliable and reproducible results.

Calcein AM is a non-fluorescent, cell-permeable compound.[3] Once inside a live cell,
intracellular esterases cleave the acetoxymethyl (AM) ester group, converting the molecule into
the highly fluorescent calcein.[1][3] The resulting calcein is well-retained within cells with intact
plasma membranes, and its green fluorescence can be quantified to determine the number of
viable cells.[1] The fluorescence intensity is directly proportional to the number of live cells,
making it a robust tool for quantitative assays.[1]

Principle of Calcein AM Staining

The mechanism of Calcein AM conversion into the fluorescent Calcein is a hallmark of cell

viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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